Cas no 159264-96-7 (1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-)

1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl- structure
159264-96-7 structure
Product Name:1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-
CAS No:159264-96-7
MF:C18H18O2
MW:266.334325313568
CID:216580
PubChem ID:197364
Update Time:2025-04-19

1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-
    • 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-3-phenylpropan-1-one
    • 1-(2,3-Dihydro-2-methyl-5-benzofuranyl)-3-phenyl-1-propanone
    • 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane
    • BRN 7252459
    • DTXSID50936082
    • Oprea1_358608
    • AKOS003592527
    • 2-M-PP-B
    • 159264-96-7
    • 1-Propanone, 1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-
    • Inchi: 1S/C18H18O2/c1-13-11-16-12-15(8-10-18(16)20-13)17(19)9-7-14-5-3-2-4-6-14/h2-6,8,10,12-13H,7,9,11H2,1H3
    • InChI Key: BIDJZAWEWJHSNW-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(CCC3C=CC=CC=3)=O)=CC=2CC1C

Computed Properties

  • Exact Mass: 266.13074
  • Monoisotopic Mass: 266.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.117
  • Boiling Point: 436.5°C at 760 mmHg
  • Flash Point: 196.3°C
  • Refractive Index: 1.579
  • PSA: 26.3

1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl- Related Literature

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen